6-bromo-1-chloro-4-iodoisoquinoline
Description
6-Bromo-1-chloro-4-iodoisoquinoline is a chemical compound with the molecular formula C9H5BrClIN. It has a molecular weight of 333.95 . It is a solid substance and should be stored in a dark place, sealed in dry, at room temperature .
Molecular Structure Analysis
The InChI code for 6-bromo-1-chloro-4-iodoisoquinoline is 1S/C9H5BrIN/c10-7-2-1-6-4-12-5-9(11)8(6)3-7/h1-5H . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
6-Bromo-1-chloro-4-iodoisoquinoline is a solid substance . It has a molecular weight of 333.95 . The compound should be stored in a dark place, sealed in dry, at room temperature .Safety and Hazards
The compound is considered hazardous. It has been assigned the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1-chloro-4-iodoisoquinoline involves the introduction of bromine, chlorine, and iodine atoms onto an isoquinoline ring.", "Starting Materials": [ "Isoquinoline", "Bromine", "Chlorine", "Iodine", "Sodium hydroxide", "Hydrochloric acid", "Sodium iodide", "Acetic acid", "Acetic anhydride", "Dimethylformamide", "N,N-Dimethylacetamide", "Potassium carbonate", "Copper(I) iodide", "Copper(II) iodide", "Palladium(II) acetate", "Triphenylphosphine", "Sodium borohydride", "Methanol", "Ethanol", "Diethyl ether", "Dichloromethane", "Toluene" ], "Reaction": [ "Isoquinoline is first brominated using bromine and sodium hydroxide to form 6-bromoisoquinoline.", "6-Bromoisoquinoline is then chlorinated using chlorine and hydrochloric acid to form 6-bromo-1-chloroisoquinoline.", "6-Bromo-1-chloroisoquinoline is then iodinated using iodine and sodium iodide in acetic acid to form 6-bromo-1-chloro-4-iodoisoquinoline.", "Alternatively, 6-bromoisoquinoline can be iodinated using iodine and acetic anhydride in the presence of dimethylformamide to form 6-bromo-4-iodoisoquinoline.", "6-Bromo-4-iodoisoquinoline is then chlorinated using chlorine and N,N-dimethylacetamide in the presence of potassium carbonate and copper(I) iodide to form 6-bromo-1-chloro-4-iodoisoquinoline.", "Another method involves the use of copper(II) iodide and palladium(II) acetate in the presence of triphenylphosphine to form a palladium complex.", "The palladium complex is then reacted with 6-bromoisoquinoline and sodium borohydride in methanol to form 6-bromo-4-iodoisoquinoline.", "6-Bromo-4-iodoisoquinoline is then chlorinated using chlorine and ethanol in the presence of copper(I) iodide to form 6-bromo-1-chloro-4-iodoisoquinoline.", "The final step involves the purification of 6-bromo-1-chloro-4-iodoisoquinoline using column chromatography with dichloromethane and toluene as the eluent." ] } | |
CAS RN |
1254514-20-9 |
Product Name |
6-bromo-1-chloro-4-iodoisoquinoline |
Molecular Formula |
C9H4BrClIN |
Molecular Weight |
368.4 |
Purity |
95 |
Origin of Product |
United States |
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